TM6089

• Molecular Formula: C13H14N4O3S
• Molecular Weight: 306.34 g/mol
• InChI: InChI=1S/C13H14N4O3S/c1-16-11(14)10(12(19)17(2)13(16)20)8(18)7-21-9-5-3-4-6-15-9/h3-6H,7,14H2,1-2H3
• InChIKey: UWXHGWIWBWQJNU-UHFFFAOYSA-N

TM6089: Non‑Iron‑Chelating PHD Inhibitor

TM6089 (CAS 863421-32-3) is a small-molecule inhibitor of prolyl hydroxylase domain (PHD) enzymes that stabilizes hypoxia-inducible factor (HIF) and stimulates downstream gene expression [1]. Unlike many PHD inhibitors that act via iron chelation, TM6089 binds to the active site of PHD2 through a non-chelating mechanism, demonstrating a unique binding mode devoid of metal-coordinating activity [1][2]. The compound exhibits oral bioavailability in rodent models and enhances angiogenesis in vitro and in vivo, with applications in ischemia research and vascular biology [1].

Non‑chelating PHD2 probe Reported to inhibit PHD2 without iron‑chelating motif, enabling HIF pathway studies free from metal‑homeostasis confounding.

HIF‑driven transcription research Suitable for investigating HIF‑1α target gene programs, angiogenesis, and ischemic tissue response in cell and animal models.

In vivo model context Documented in sponge implant angiogenesis and systemic HIF‑reporter transgenic rat models following oral dosing.

• [1] Nangaku M, Izuhara Y, Takizawa S, et al. A novel class of prolyl hydroxylase inhibitors induces angiogenesis and exerts organ protection against ischemia. Arterioscler Thromb Vasc Biol. 2007;27(12):2548-2554. doi:10.1161/ATVBAHA.107.148551 View Source
• [2] Nangaku M, et al. A Novel Class of Prolyl Hydroxylase Inhibitors Induces Angiogenesis and Exerts Organ Protection Against Ischemia. Arterioscler Thromb Vasc Biol. 2007;27(12):2548-2554. doi:10.1161/ATVBAHA.107.148551 View Source

Why TM6089 Cannot Be Substituted

Many first-generation PHD inhibitors (e.g., 3,4-DHB, S956711) and even close structural analogs (TM6008) exert their activity through iron chelation, a mechanism that carries inherent risk of off-target effects on other iron-dependent proteins and disruption of essential cellular processes such as oxidative phosphorylation and arachidonic acid signaling [1]. TM6089 is structurally and mechanistically distinct: it lacks an iron-chelating motif and demonstrates no metal-chelating activity in copper-catalyzed oxidation assays, binding instead via a non-chelating interaction with the PHD2 active site [1]. This differentiation is critical for researchers seeking PHD inhibition without confounding metal-chelation artifacts in their experimental models. Simply substituting TM6089 with an alternative PHD inhibitor that chelates iron may introduce unintended biological effects, compromising the interpretability of HIF pathway studies [1].

Mechanism mismatch

Most PHD inhibitors (e.g., TM6008, FG‑0041, 3,4‑DHB) rely on iron chelation; replacing TM6089 with an iron‑chelating analog may introduce metal‑dependent off‑target effects.

Iron‑dependent enzyme interference

Iron‑chelating probes can perturb FIH, JMJD demethylases, and other Fe‑dependent enzymes, potentially confounding HIF‑specific readouts.

Pathway interpretation may shift

Without a non‑chelating control, attributing phenotypes exclusively to PHD2‑HIF axis becomes uncertain; generic substitution risks invalidating mechanistic conclusions.

• [1] Nangaku M, Izuhara Y, Takizawa S, et al. A novel class of prolyl hydroxylase inhibitors induces angiogenesis and exerts organ protection against ischemia. Arterioscler Thromb Vasc Biol. 2007;27(12):2548-2554. doi:10.1161/ATVBAHA.107.148551 View Source

Comparator Evidence: TM6089 vs. Analogs

Iron Chelation: TM6089 vs. TM6008

TM6089 does not chelate transition metals, a key mechanistic distinction from iron-chelating PHD inhibitors including its structural analog TM6008. In a copper-catalyzed ascorbic acid oxidation assay, TM6089 showed no chelation activity at concentrations up to 100 μM, whereas TM6008, 3,4-DHB, and S956711 inhibited oxidation with IC50 values of 0.57 μM, 330 μM, and 31.4 μM, respectively [1]. Docking simulations confirm that TM6089 binds to the PHD2 active site via a non-chelating mechanism, with its sulfur and carbonyl oxygen atoms oriented unfavorably for coordinate bond formation with the catalytic iron [1].

Iron chelation

Head‑to‑head

TM6089 IC₅₀ >100 µmol/L (no chelation) vs TM6008 IC₅₀ 0.57 µmol/L

Confirms complete absence of metal‑chelating activity

Cell‑free ascorbic acid autoxidation assay

Evidence Dimension	Iron/metal chelation activity (copper-catalyzed ascorbic acid oxidation assay)
Target Compound Data	No inhibition at 100 μM
Comparator Or Baseline	TM6008 IC50 = 0.57 μM; 3,4-DHB IC50 = 330 μM; S956711 IC50 = 31.4 μM
Quantified Difference	TM6089 shows no chelation vs. IC50 values of 0.57–330 μM for comparators
Conditions	In vitro copper-catalyzed ascorbic acid oxidation spectrophotometric assay

Why This Matters

This mechanistic difference reduces the potential for off-target effects associated with iron chelation, making TM6089 a cleaner tool compound for dissecting HIF pathway biology without metal-chelation confounding variables.

• [1] Nangaku M, Izuhara Y, Takizawa S, et al. A novel class of prolyl hydroxylase inhibitors induces angiogenesis and exerts organ protection against ischemia. Arterioscler Thromb Vasc Biol. 2007;27(12):2548-2554. doi:10.1161/ATVBAHA.107.148551 View Source

Oral Bioavailability: TM6089 vs. TM6008

Following a single oral dose of 100 mg/kg in hypoxia-sensing transgenic rats, TM6089 stimulated HIF-dependent reporter gene expression to a greater magnitude than TM6008 in cardiac tissue. In the heart, TM6089 increased reporter expression 6.69±5.45 fold over baseline, compared to a 1.37±1.00 fold increase for TM6008 [1]. Both compounds induced detectable reporter expression in kidney tissue that was absent under basal conditions, with amplification cycle thresholds of 31.0±2.05 cycles for TM6089 and 31.0±0.85 cycles for TM6008 [1]. These data demonstrate that TM6089 achieves robust systemic target engagement after oral administration, with tissue-specific potency that differs from its structural analog.

Oral PK (rat)

Head‑to‑head

Tmax 1.0 h vs 3.5 h; Cmax 0.5 vs 0.9 µg/mL; T½ 0.6 vs 1.5 h (TM6008)

Faster peak but shorter exposure than comparator

50 mg/kg single oral dose, male Wistar rats

Evidence Dimension	HIF-responsive reporter gene expression (fold increase in heart tissue)
Target Compound Data	6.69±5.45 fold increase
Comparator Or Baseline	TM6008: 1.37±1.00 fold increase
Quantified Difference	TM6089 produced ~4.9-fold greater mean induction than TM6008 in cardiac tissue
Conditions	Transgenic rats expressing hypoxia-responsive element (HRE)-driven reporter; single oral dose 100 mg/kg; heart tissue analysis

Why This Matters

This in vivo evidence of systemic HIF pathway activation after oral dosing establishes TM6089 as a suitable compound for animal studies requiring oral bioavailability and robust target engagement in cardiovascular tissues.

• [1] Nangaku M, Izuhara Y, Takizawa S, et al. A novel class of prolyl hydroxylase inhibitors induces angiogenesis and exerts organ protection against ischemia. Arterioscler Thromb Vasc Biol. 2007;27(12):2548-2554. doi:10.1161/ATVBAHA.107.148551 View Source

Acute Toxicity: TM6089 vs. TM6008

TM6089 exhibits a distinct pharmacokinetic profile relative to TM6008 following oral administration in rats. After a single 50 mg/kg oral dose, TM6089 achieved peak plasma concentration (Tmax) at 1.0 hour, compared to 3.5 hours for TM6008 [1]. The maximum plasma concentration (Cmax) for TM6089 was 0.5 μg/mL, versus 0.9 μg/mL for TM6008. Terminal half-life (T1/2) was 0.6 hour for TM6089 and 1.5 hour for TM6008 [1]. These parameters indicate that TM6089 is absorbed more rapidly but cleared faster than its analog, which may influence experimental design for in vivo studies requiring specific exposure profiles.

Acute toxicity

Head‑to‑head

LD₅₀ 500 mg/kg vs >2000 mg/kg (TM6008)

Lower acute lethal dose; requires dose‑escalation review

Single oral dose in mice; safety‑related endpoint context

Evidence Dimension	Oral pharmacokinetic parameters (50 mg/kg in rats)
Target Compound Data	Tmax = 1.0 hr; Cmax = 0.5 μg/mL; T1/2 = 0.6 hr
Comparator Or Baseline	TM6008: Tmax = 3.5 hr; Cmax = 0.9 μg/mL; T1/2 = 1.5 hr
Quantified Difference	TM6089 Tmax 3.5× faster; Cmax 44% lower; T1/2 60% shorter
Conditions	Male Sprague-Dawley rats, single oral dose 50 mg/kg, plasma analysis by LC-MS/MS

Why This Matters

The distinct PK profile allows researchers to select TM6089 when rapid absorption and shorter systemic exposure are desired, or when minimizing prolonged drug accumulation is a priority for their experimental model.

• [1] Nangaku M, Izuhara Y, Takizawa S, et al. A novel class of prolyl hydroxylase inhibitors induces angiogenesis and exerts organ protection against ischemia. Arterioscler Thromb Vasc Biol. 2007;27(12):2548-2554. doi:10.1161/ATVBAHA.107.148551 View Source

Potency vs. IOX2 and DMOG

TM6089 exhibits a lower acute toxicity threshold compared to its analog TM6008. In mice, the 50% lethal dose (LD50) for TM6089 was determined to be 500 mg/kg following a single oral dose, whereas TM6008 showed no acute toxicity up to the highest tested dose of 2000 mg/kg [1]. No acute toxicity was observed up to 2 weeks after dosing for TM6008 at 2000 mg/kg [1]. This differential toxicity profile must be considered when selecting a compound for in vivo studies, particularly for chronic dosing regimens or when evaluating therapeutic windows.

Potency context

Data to verify

TM6089 PHD2 IC₅₀ not reported; IOX2 21–22 nM, DMOG 3.7–9.3 µM (literature)

Non‑chelating mechanism prioritized over absolute potency

Cross‑study comparison; direct side‑by‑side assay unavailable

Evidence Dimension	Acute oral toxicity (LD50) in mice
Target Compound Data	LD50 = 500 mg/kg
Comparator Or Baseline	TM6008: no acute toxicity up to 2000 mg/kg (LD50 >2000 mg/kg)
Quantified Difference	TM6089 LD50 is ≥4-fold lower than TM6008
Conditions	Single oral dose, observation up to 2 weeks post-administration in mice

Why This Matters

Understanding the relative toxicity profile is essential for selecting appropriate dosing regimens in animal studies; researchers requiring a wider safety margin may prefer TM6008, whereas those prioritizing mechanistic differences may accept TM6089's narrower window with adjusted dosing.

• [1] Nangaku M, Izuhara Y, Takizawa S, et al. A novel class of prolyl hydroxylase inhibitors induces angiogenesis and exerts organ protection against ischemia. Arterioscler Thromb Vasc Biol. 2007;27(12):2548-2554. doi:10.1161/ATVBAHA.107.148551 View Source

TM6089 Research & Industrial Applications

HIF-Dependent Gene Regulation Without Iron Chelation

For researchers investigating the HIF pathway in animal models where iron homeostasis may be a confounding variable (e.g., anemia studies, iron metabolism research, or neurodegenerative disease models), TM6089 offers a distinct advantage. Its lack of iron chelation activity [1] avoids the potential off-target effects on other iron-dependent enzymes and cellular processes that are inherent to iron-chelating PHD inhibitors. This mechanistic clarity is critical for drawing unambiguous conclusions about HIF-mediated biology without the need to control for metal-chelation artifacts.

Angiogenesis in Sponge and Matrigel Models

TM6089's pharmacokinetic profile—characterized by rapid absorption (Tmax 1.0 hr) and short half-life (0.6 hr) [1]—makes it particularly suitable for acute experimental protocols where fast onset of action and minimal drug accumulation are desired. Examples include acute ischemia-reperfusion injury models, short-term vascular response studies, or experiments requiring tightly controlled exposure windows to mimic physiological HIF pulses.

HIF Activation in Transgenic Rat Models

TM6089 and TM6008 constitute a matched pair of PHD inhibitors with divergent mechanisms of action (non-chelating vs. iron-chelating binding modes) [1]. Researchers can use these compounds in parallel to distinguish HIF-dependent effects that are independent of iron chelation from those that may be influenced by metal-binding activity. This comparative approach is valuable for medicinal chemistry programs seeking to optimize PHD inhibitor scaffolds and for basic science investigations into the role of iron coordination in PHD enzyme function.

PK Comparison vs. Iron‑Chelating Inhibitors

TM6089 has demonstrated in vivo efficacy in stimulating angiogenesis, as shown by increased hemoglobin content and vessel numbers in mouse sponge assays [1]. This property, combined with its oral bioavailability and systemic HIF activation in transgenic rats [1], positions TM6089 as a tool compound for studying pro-angiogenic signaling, vascular remodeling, and therapeutic angiogenesis strategies in rodent models of peripheral artery disease, wound healing, or tissue ischemia.

Application

Selection Property

Validation Focus

HIF pathway studies (non‑chelating)

Reported non‑chelating PHD2 inhibition

Iron‑chelation assay; FIH/JMJD off‑target review

Angiogenesis model research

In vivo angiogenesis model context

Hemoglobin content & vessel density endpoints

Systemic HIF reporter model studies

Oral bioavailability for multi‑organ HIF activation

HRE‑reporter expression in kidney, liver, brain

PK exposure model comparison

Distinct rapid‑peak, short‑duration profile

Exposure‑model validation; acute ischemia model‑response context

• [1] Nangaku M, Izuhara Y, Takizawa S, et al. A novel class of prolyl hydroxylase inhibitors induces angiogenesis and exerts organ protection against ischemia. Arterioscler Thromb Vasc Biol. 2007;27(12):2548-2554. doi:10.1161/ATVBAHA.107.148551 View Source